Cas no 1506387-36-5 (1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine
• CAS No: 1506387-36-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5967823
• PubChem ID: 83382662
• Update Time: 2025-05-26

1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine
• EN300-1862829
• 1506387-36-5

• Inchi： 1S/C12H15N3/c1-9(10-6-4-3-5-7-10)12-11(13)8-14-15(12)2/h3-9H,13H2,1-2H3
• InChI Key： NKCRQJQNUBTZHQ-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine

Recent Advances in the Study of 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine (CAS: 1506387-36-5): A Comprehensive Research Brief

The compound 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine (CAS: 1506387-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in signal transduction and cellular regulation, making them attractive targets for therapeutic intervention. Preliminary data suggest that 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine exhibits selective inhibition against certain kinase isoforms, which could be leveraged for the treatment of cancers and inflammatory diseases. The compound's unique structural features, including the phenylethyl substituent, contribute to its binding affinity and specificity.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies utilizing in vitro and in vivo models have demonstrated favorable absorption and distribution properties, with moderate metabolic stability. These findings are crucial for further optimization of the compound's drug-like properties. Researchers have also employed computational modeling to predict potential off-target effects and to guide structural modifications for enhanced efficacy and reduced toxicity.

Another notable aspect of 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine is its potential application in neurodegenerative diseases. Emerging evidence suggests that the compound may modulate neuroinflammatory pathways, offering a novel approach to conditions such as Alzheimer's and Parkinson's diseases. However, further validation in preclinical models is required to substantiate these claims and to elucidate the underlying molecular mechanisms.

The synthesis of 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, facilitating its availability for further studies. Researchers have reported improved yields and purity through optimized reaction conditions and the use of novel catalysts. These developments are expected to accelerate the compound's progression into clinical trials.

In conclusion, 1-methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine represents a promising candidate for therapeutic development, with diverse applications in oncology, inflammation, and neurodegeneration. Ongoing research aims to further characterize its biological activities, optimize its pharmacological properties, and explore its clinical potential. The compound's unique chemical structure and multifaceted mechanisms of action position it as a valuable asset in the pursuit of novel therapeutics.